Cas no 105003-93-8 ((2-Fluoro-6-nitrophenyl)-acetonitrile)

• Product Name: (2-Fluoro-6-nitrophenyl)-acetonitrile
• CAS No: 105003-93-8
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 2197115
• PubChem ID: 13581391
• Update Time: 2025-04-21

(2-Fluoro-6-nitrophenyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-fluoro-6-nitro-
• 6-fluoro-2-nitrophenylacetonotrile
• (2-FLUORO-6-NITROPHENYL)-ACETONITRILE
• 6-Fluoro-2-nitrobenzyl cyanide
• SCHEMBL4691140
• 105003-93-8
• MFCD11846360
• KLWFTTRSKJXYMM-UHFFFAOYSA-N
• EN300-1829460
• 2-Fluoro-6-nitrophenylacetonitrile
• 2-(2-fluoro-6-nitrophenyl)acetonitrile
• AT11180
• CS-0305718
• DB-342256
• (2-Fluoro-6-nitrophenyl)-acetonitrile

• Inchi： 1S/C8H5FN2O2/c9-7-2-1-3-8(11(12)13)6(7)4-5-10/h1-3H,4H2
• InChI Key： KLWFTTRSKJXYMM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.03350557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.61000
• LogP: 2.32318